Cas no 515161-18-9 (1H-Pyrazole-3,5-diamine, 1-methyl-4-nitro-)

1H-Pyrazole-3,5-diamine,  1-methyl-4-nitro- structure
515161-18-9 structure
Product Name:1H-Pyrazole-3,5-diamine, 1-methyl-4-nitro-
CAS No:515161-18-9
MF:C4H7N5O2
MW:157.130679368973
CID:935477
PubChem ID:11378636
Update Time:2025-04-19

1H-Pyrazole-3,5-diamine, 1-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3,5-diamine, 1-methyl-4-nitro-
    • 1-methyl-4-nitropyrazole-3,5-diamine
    • 3,5-diamino-1-methyl-4-nitropyrazole
    • 1-Methyl-4-nitro-1H-pyrazole-3,5-diamine
    • DTXSID60464003
    • 1H-Pyrazole-3,5-diamine,1-methyl-4-nitro-
    • 515161-18-9
    • Inchi: 1S/C4H7N5O2/c1-8-4(6)2(9(10)11)3(5)7-8/h6H2,1H3,(H2,5,7)
    • InChI Key: OJRAXHSUWXRJLS-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C(N)=NN(C)C=1N)=O

Computed Properties

  • Exact Mass: 157.05997448g/mol
  • Monoisotopic Mass: 157.05997448g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 116Ų
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